3-[(anilinocarbonyl)amino]-N-isopropylbenzamide

• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol
• IUPAC Name: 3-(phenylcarbamoylamino)-N-propan-2-ylbenzamide
• InChI: InChI=1S/C17H19N3O2/c1-12(2)18-16(21)13-7-6-10-15(11-13)20-17(22)19-14-8-4-3-5-9-14/h3-12H,1-2H3,(H,18,21)(H2,19,20,22)
• InChI Key: JNSSJPYUCKOTOV-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)NC2=CC=CC=C2

Description

3-[(anilinocarbonyl)amino]-N-isopropylbenzamide, also known as ANCCA, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. ANCCA is a member of the benzamide family and has been studied extensively for its ability to inhibit the activity of histone acetyltransferases (HATs), which are enzymes involved in the regulation of gene expression.

Mechanism of Action

3-[(anilinocarbonyl)amino]-N-isopropylbenzamide inhibits the activity of HATs by binding to the active site of the enzyme, which prevents the transfer of acetyl groups to histones. Histones are proteins that play a crucial role in the regulation of gene expression, and their acetylation status is an essential epigenetic modification that regulates gene expression. By inhibiting the activity of HATs, 3-[(anilinocarbonyl)amino]-N-isopropylbenzamide can lead to the downregulation of genes involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
3-[(anilinocarbonyl)amino]-N-isopropylbenzamide has been shown to have significant effects on the biochemical and physiological processes in cells. 3-[(anilinocarbonyl)amino]-N-isopropylbenzamide has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. 3-[(anilinocarbonyl)amino]-N-isopropylbenzamide has also been shown to inhibit the proliferation of cancer cells and reduce inflammation in various disease models.

Advantages and Limitations for Lab Experiments

3-[(anilinocarbonyl)amino]-N-isopropylbenzamide has several advantages for lab experiments, including its small molecular size, which allows it to penetrate cells easily. 3-[(anilinocarbonyl)amino]-N-isopropylbenzamide is also stable and can be easily synthesized in large quantities. However, 3-[(anilinocarbonyl)amino]-N-isopropylbenzamide has limitations, including its potential toxicity and lack of selectivity for specific HATs.

Future Directions

3-[(anilinocarbonyl)amino]-N-isopropylbenzamide has significant potential for future research in various diseases, including cancer and inflammatory diseases. Future research should focus on developing more selective inhibitors of specific HATs and understanding the molecular mechanisms underlying the effects of 3-[(anilinocarbonyl)amino]-N-isopropylbenzamide on cells. Additionally, future studies should investigate the potential of 3-[(anilinocarbonyl)amino]-N-isopropylbenzamide in combination with other therapies for cancer and inflammatory diseases.

Synthesis Methods

The synthesis of 3-[(anilinocarbonyl)amino]-N-isopropylbenzamide involves a multistep process that includes the coupling of aniline and isobutyric acid followed by the reaction with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-aminobenzamide to yield the final product, 3-[(anilinocarbonyl)amino]-N-isopropylbenzamide.

Scientific Research Applications

3-[(anilinocarbonyl)amino]-N-isopropylbenzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurological disorders, and inflammatory diseases. 3-[(anilinocarbonyl)amino]-N-isopropylbenzamide has been shown to inhibit the activity of HATs, which are involved in the regulation of gene expression. This inhibition can lead to the downregulation of genes involved in tumor growth and inflammation, making 3-[(anilinocarbonyl)amino]-N-isopropylbenzamide a potential candidate for cancer and inflammatory disease treatment.